(S)-Tert-butyl 1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride
Overview
Description
“(S)-Tert-butyl 1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride” is a chemical compound used as a pharmaceutical intermediate . It is a white or off-white powder . This compound is also used in the preparation of peptides for pharmaceutical use as modulators of melanocortin receptors, and is an intermediate in the preparation of cholecystokinin antagonist peptide analogs .
Molecular Structure Analysis
The molecular formula of “this compound” is C14H19NO2 . The IUPAC name is tert-butyl 1,2,3,4-tetrahydroisoquinoline-3-carboxylate . The InChI Key is KRSUDBIZXKOKGA-UHFFFAOYNA-N .
Physical and Chemical Properties Analysis
“this compound” is a white or off-white powder . It is soluble in water . The compound should be stored away from heat and oxidizing agents, in a cool, dry, and well-ventilated condition, and it should be kept refrigerated .
Scientific Research Applications
Synthesis and Reagent Development
One of the primary applications of this compound lies in its role as a building block for organic synthesis. For instance, the compound serves as a tert-butoxycarbonylation reagent for acidic proton-containing substrates, such as phenols and aromatic carboxylic acids, under mild conditions without the need for a base, leading to high yields and chemoselectivity (Saito, Ouchi, & Takahata, 2006). This demonstrates its utility in the selective introduction of protective groups in the synthesis of complex organic molecules.
Synthesis of Alkaloids and Natural Products
The compound has been utilized in the diastereoselective alkylation of phenylalanine-derived precursors, leading to the synthesis of tetrahydroisoquinolines and alkaloids like corlumine (Huber & Seebach, 1987). This illustrates its role in the stereoselective synthesis of biologically relevant structures, highlighting its importance in medicinal chemistry and drug development.
Enzymatic Resolution Studies
(S)-Tert-butyl 1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride has been subjected to enzymatic resolution studies using animal liver acetone powders, showcasing its potential in producing enantiomerically pure compounds (Sánchez, Luna, Pérez, Manjarrez, & Solís, 2001). This method contributes to the field of asymmetric synthesis, which is crucial for the development of chiral drugs and molecules.
Structural and Mechanistic Insights
Research has also focused on understanding the structural aspects and reaction mechanisms involving this compound. For instance, studies on the crystal structure and chemical transformations of related compounds provide valuable insights into their reactivity and interaction patterns (Li, Wang, Wang, Luo, & Wu, 2013). This knowledge is fundamental for rational design and synthesis of new molecules with desired properties.
Application in Heterocyclic Chemistry
Its derivatives have found applications in the synthesis of heterocyclic compounds, important for pharmaceutical development. For example, the synthesis and chemical transformations of related compounds have led to the creation of novel structures with potential therapeutic applications (Moskalenko & Boev, 2014).
Properties
IUPAC Name |
tert-butyl (3S)-1,2,3,4-tetrahydroisoquinoline-3-carboxylate;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO2.ClH/c1-14(2,3)17-13(16)12-8-10-6-4-5-7-11(10)9-15-12;/h4-7,12,15H,8-9H2,1-3H3;1H/t12-;/m0./s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NNKSEUBQDFHGAC-YDALLXLXSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C1CC2=CC=CC=C2CN1.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)[C@@H]1CC2=CC=CC=C2CN1.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.77 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
82586-60-5 | |
Record name | 3-Isoquinolinecarboxylic acid, 1,2,3,4-tetrahydro-, 1,1-dimethylethyl ester, hydrochloride (1:1), (3S)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=82586-60-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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